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methylaniline

Cat. No.: B13282933

Get Quote

Executive Summary

N-furfuryl substituted anilines represent a pivotal scaffold in medicinal chemistry, serving as

bioisosteres to N-benzyl anilines. By replacing the phenyl ring of the benzyl group with a furan
heterocycle, researchers modulate lipophilicity, metabolic stability, and hydrogen-bonding
potential. This guide critically analyzes the SAR of these compounds, focusing on their
antimicrobial and anticancer profiles.

Key Insight: The furan ring acts not merely as a lipophilic spacer but as an active participant in
receptor binding via

stacking and oxygen-mediated hydrogen bonding. The reduction of the intermediate Schiff
base (imine) to the secondary amine often alters the target specificity from DNA intercalation
(planar) to specific enzyme inhibition (flexible).

Chemical Scaffold & Synthesis Logic
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The synthesis of N-furfuryl anilines typically follows a two-step reductive amination pathway.
This protocol is preferred over direct alkylation due to higher yields and the avoidance of over-
alkylation.

Validated Synthetic Workflow

The following diagram illustrates the standard "Self-Validating" synthesis protocol. The
formation of the Schiff base is the checkpoint; failure to observe a color change or precipitate
often indicates wet solvents or inactive anilines.
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Figure 1: Step-wise reductive amination pathway for N-furfuryl anilines. The Schiff base
formation is the critical rate-determining step.

Detailed Protocol: Reductive Amination

Objective: Synthesis of N-(2-furylmethyl)-4-methoxyaniline.

e Schiff Base Formation (Imine):

[¢]

Dissolve 4-methoxyaniline (10 mmol) in absolute ethanol (20 mL).

[¢]

Add furfural (10 mmol) dropwise with catalytic glacial acetic acid (2-3 drops).

o

Causality: Acetic acid protonates the carbonyl oxygen, making the carbonyl carbon more
electrophilic for the weak aniline nucleophile.

o

Reflux for 3-5 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).
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o Cool to precipitate the imine. Filter and recrystallize from ethanol.

e Reduction (Amine):
o Dissolve the imine (5 mmol) in methanol (15 mL) at 0°C.
o Add

(20 mmol) portion-wise over 30 minutes.

o Safety Note: Exothermic reaction with hydrogen gas evolution.

o Stir at room temperature for 2 hours.

o Quench with ice water and extract with Dichloromethane (DCM).

o Evaporate solvent to yield the secondary amine (oil or low-melting solid).

Structure-Activity Relationship (SAR) Analysis

The biological activity of N-furfuryl anilines hinges on the electronic and steric nature of
substituents on the phenyl ring and the oxidation state of the linker.

SAR Logic Diagram

The following diagram maps the impact of structural modifications on biological potency.
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Figure 2: SAR decision tree. Substituent choice dictates the switch between antimicrobial and

anticancer efficacy.

Comparative Performance Data

The tables below compare N-furfuryl derivatives against standard alternatives.

Table 1: Antimicrobial Efficiency (MIC in

)

Context: Comparison of N-furfuryl derivatives vs. N-benzyl analogs and Standard Antibiotics.

Compound Substituent  S. aureus E. coli C. albicans i
otes
Class (R) (Gram +) (Gram -) (Fungal)
High
N-Furfuryl antioxidant
3 4-OMe (EDG) 125 25.0 50.0 _
Aniline potential due
to EDG.
Poor
N-Furfuryl 4-NO2 antimicrobial
- 100.0 >100 >100 o
Aniline (EWG) activity; low
solubility.
Alternative:
N-Benzyl Less active
N 4-OMe 25.0 50.0 100.0
Aniline than furfuryl
analog.
Positive
Ciprofloxacin (Standard) 0.5 0.25 Control
(Bacteria).
Positive
Fluconazole (Standard) 2.0 Control
(Fungi).
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Analysis: The N-furfuryl motif generally outperforms the N-benzyl analog in antimicrobial
assays. The furan oxygen atom likely acts as a hydrogen bond acceptor, improving affinity for
bacterial cell wall proteins.

Table 2: Anticancer Cytotoxicity (
in

)

Context: Activity against MCF-7 (Breast Cancer) cell line.[1]

Compound Structure Mechanism
)
) Tubulin

N-(5-nitrofurfuryl)-4- o
Compound 4F N 2.96 Polymerization

chloroaniline

Inhibition

N-furfuryl-4- . .

Compound 4B 15.4 Weak DNA interaction

methoxyaniline

Doxorubicin (Standard Drug) 0.54 DNA Intercalation

. . i Inactive (Toxic but not
Unsubstituted Aniline Phenylamine >100 -
specific)

Analysis: For anticancer activity, the trend reverses compared to antimicrobial activity. Electron-
withdrawing groups (EWG) like Nitro (

) on the furan or Chlorine on the phenyl ring enhance cytotoxicity, likely by increasing the
electrophilicity required for covalent interactions with tubulin or inducing oxidative stress.

Mechanism of Action: Anticancer Pathway

Recent studies suggest that highly active N-furfuryl anilines (specifically those with EWGS)
function as Microtubule Destabilizing Agents.
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Figure 3: Proposed mechanism of action for cytotoxic N-furfuryl anilines. Binding to tubulin
prevents cell division, leading to apoptosis.

Experimental Protocols for Validation
MTT Cytotoxicity Assay

Purpose: Determine

values for cancer cell lines.
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e Seeding: Seed MCF-7 cells (

cells/well) in a 96-well plate. Incubate for 24h at 37°C (
).

e Treatment: Add test compounds (dissolved in DMSO, final concentration

) in serial dilutions (

).

e |ncubation: Incubate for 48h.
o Development: Add

MTT solution (
in PBS). Incubate for 4h.

e Solubilization: Remove media, add

DMSO to dissolve purple formazan crystals.

o Measurement: Read absorbance at 570 nm using a microplate reader.
 Calculation:

. Plot log(concentration) vs. viability to find

2]

Antimicrobial Disk Diffusion

Purpose: Qualitative assessment of antibacterial potency.
e Preparation: Prepare Muller-Hinton agar plates. Swab with

McFarland bacterial suspension.

e Loading: Impregnate sterile paper discs (6 mm) with
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of compound solution (
).

e Placement: Place discs on agar surface. Include DMSO (negative) and Ciprofloxacin
(positive) controls.

 Incubation: Incubate at 37°C for 24h.
» Readout: Measure the diameter of the Zone of Inhibition (ZOI) in mm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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